Cas no 898777-64-5 ( )

  structure
  structure
Product Name: 
CAS No:898777-64-5
MF:C16H13F3O2
MW:294.268435239792
CID:867122
PubChem ID:24726601
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1-(2-methoxyphenyl)-3-(3,4,5-trifluorophenyl)propan-1-one
    • 2'-METHOXY-3-(3,4,5-TRIFLUOROPHENYL)PROPIOPHENONE
    • 2'-METHOXY-2,2,2-TRIFLUOROACETOPHENONE
    • MFCD03844027
    • AKOS016022061
    • DTXSID10644994
    • 898777-64-5
    •  
    • MDL： MFCD03844027
    • Inchi： 1S/C16H13F3O2/c1-21-15-5-3-2-4-11(15)14(20)7-6-10-8-12(17)16(19)13(18)9-10/h2-5,8-9H,6-7H2,1H3
    • InChI Key： YZMNBOPGYMMRED-UHFFFAOYSA-N
    • SMILES： FC1C(=C(C=C(C=1)CCC(C1C=CC=CC=1OC)=O)F)F

Computed Properties

  • Exact Mass: 294.08700
  • Monoisotopic Mass: 294.08676414g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 3.92800

  Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

  Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
206743-1g
2'-methoxy-3-(3,4,5-trifluorophenyl)propiophenone
 898777-64-5 97%
1g
 ￡540.00 2022-03-01
Fluorochem
206743-2g
2'-methoxy-3-(3,4,5-trifluorophenyl)propiophenone
 898777-64-5 97%
2g
 ￡1013.00 2022-03-01
Fluorochem
206743-5g
2'-methoxy-3-(3,4,5-trifluorophenyl)propiophenone
 898777-64-5 97%
5g
 ￡2025.00 2022-03-01
A2B Chem LLC
AH92218-1g
2'-Methoxy-3-(3,4,5-trifluorophenyl)propiophenone
 898777-64-5 97%
1g
 $644.00 2024-04-19
A2B Chem LLC
AH92218-2g
2'-Methoxy-3-(3,4,5-trifluorophenyl)propiophenone
 898777-64-5 97%
2g
 $1169.00 2024-04-19
A2B Chem LLC
AH92218-5g
2'-Methoxy-3-(3,4,5-trifluorophenyl)propiophenone
 898777-64-5 97%
5g
 $2291.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1658703-1g
1-(2-Methoxyphenyl)-3-(3,4,5-trifluorophenyl)propan-1-one
 898777-64-5 98%
1g
 ￥6697.00 2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1658703-2g
1-(2-Methoxyphenyl)-3-(3,4,5-trifluorophenyl)propan-1-one
 898777-64-5 98%
2g
 ￥11583.00 2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1658703-5g
1-(2-Methoxyphenyl)-3-(3,4,5-trifluorophenyl)propan-1-one
 898777-64-5 98%
5g
 ￥27018.00 2024-04-26

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